Cas no 2137870-04-1 (3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product name: 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 2137870-04-1
• MF: C₁₀H₁₁BrN₂O₄S
• MW: 335.174340486526
• CID: 6326269
• PubChem ID: 165861854

3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-738680
• 3-{[(4-bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 2137870-04-1
• 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H11BrN2O4S/c11-9-2-1-7(3-10(9)13(14)15)4-12-8-5-18(16,17)6-8/h1-3,8,12H,4-6H2
• InChI Key： SVCMOQRXGBDXNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 333.96229g/mol
• Monoisotopic Mass: 333.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 1

Additional information on 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Comprehensive Overview of 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137870-04-1)

3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137870-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thietane-1,1-dione core and a 4-bromo-3-nitrophenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

The compound's CAS No. 2137870-04-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in sulfone-containing compounds, such as 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione, due to their stability and versatility in synthetic applications. This aligns with the broader demand for high-performance intermediates in the development of novel therapeutics and agrochemicals.

One of the key advantages of 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione is its compatibility with various coupling reactions, enabling the construction of complex molecular architectures. Its bromo and nitro functional groups offer multiple sites for further derivatization, making it a versatile building block in organic synthesis. This property is particularly valuable in the design of targeted drug candidates and crop protection agents, where precise molecular modifications are critical.

In the context of sustainability, 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione has been explored as a potential candidate for green chemistry applications. Researchers are investigating its use in catalytic processes that minimize waste and reduce environmental impact. This aligns with the global shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in medicinal chemistry. Preliminary studies suggest that derivatives of 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione may exhibit bioactivity against certain enzymes or receptors. This has sparked curiosity about its applicability in treating diseases, although further research is needed to validate these hypotheses. The compound's structural uniqueness makes it a promising subject for future investigations.

From a commercial perspective, CAS No. 2137870-04-1 is often listed in catalogs of specialty chemicals, catering to the needs of research institutions and pharmaceutical companies. Its availability in high purity grades ensures reproducibility in experimental settings, a critical factor for scientists working on precision synthesis. The compound's stability under standard conditions further enhances its practicality in laboratory workflows.

In summary, 3-{[(4-Bromo-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137870-04-1) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in contemporary scientific research. As interest in functionalized sulfones and nitroaromatics continues to rise, this compound is poised to remain a focal point in advanced chemical studies.